N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(diethylamino)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-[2-(diethylamino)-4-oxothieno[3,2-d]pyrimidin-3-yl]propanamide
• InChI: InChI=1S/C21H24N4O4S/c1-3-24(4-2)21-23-15-8-10-30-19(15)20(27)25(21)9-7-18(26)22-12-14-5-6-16-17(11-14)29-13-28-16/h5-6,8,10-11H,3-4,7,9,12-13H2,1-2H3,(H,22,26)
• InChI Key: MPIBGVOBEUVWQT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(C(=O)N1CCC(=O)NCC3=CC4=C(C=C3)OCO4)SC=C2
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol
• CAS No.: 1112439-46-9

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(diethylamino)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C21H24N4O4S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds similar to "N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(diethylamino)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide" have been synthesized for various applications, including the development of herbicidal agents, anticonvulsants, and antimicrobial agents. The synthesis of these compounds often involves multistep reactions that yield novel heterocyclic structures, confirmed by techniques such as IR, 1H-NMR, EIMS, and elemental analyses (Liu & Shi, 2014).

Biological Activities

Anticonvulsant Activity

Studies on hybrid compounds derived from N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide and similar derivatives have shown potential anticonvulsant activities. These compounds, which combine chemical fragments of known antiepileptic drugs, have been evaluated in various seizure models, demonstrating promising results and suggesting a potential for the development of new antiepileptic medications (Kamiński et al., 2015).

Antimicrobial and Anti-inflammatory Activity

Derivatives of benzodioxole compounds have also been investigated for their antimicrobial and anti-inflammatory properties. Novel compounds synthesized from related chemical structures were found to inhibit cyclooxygenase enzymes and exhibited analgesic and anti-inflammatory activities in preclinical studies, indicating their potential as therapeutic agents in treating inflammation and pain (Abu‐Hashem et al., 2020).

Herbicidal Activity

Some compounds synthesized from related structures have demonstrated selective herbicidal activity against certain plant species. This suggests their potential application in agriculture for the control of specific weeds, contributing to the development of new herbicidal formulations (Liu & Shi, 2014).